6-chloro-N-cyclopropyl-4-(methylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide

• IUPAC Name: 6-chloro-N-cyclopropyl-4-methylsulfonyl-2,3-dihydro-1,4-benzoxazine-2-carboxamide
• InChI: InChI=1S/C13H15ClN2O4S/c1-21(18,19)16-7-12(13(17)15-9-3-4-9)20-11-5-2-8(14)6-10(11)16/h2,5-6,9,12H,3-4,7H2,1H3,(H,15,17)
• InChI Key: YYNFRYAIQBXHPC-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CC(OC2=C1C=C(C=C2)Cl)C(=O)NC3CC3
• Molecular Formula: C13H15ClN2O4S
• Molecular Weight: 330.79 g/mol

Description

6-chloro-N-cyclopropyl-4-(methylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide is a useful research compound. Its molecular formula is C13H15ClN2O4S and its molecular weight is 330.78. The purity is usually 95%.
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Scientific Research Applications

Synthetic Pathways and Chemical Properties

Research on 1,2-oxazines, 1,2-benzoxazines, and related compounds provides insights into the synthetic pathways that might be relevant for the compound . These compounds can be synthesized through various methods, including the dehydration of dihydro-oxazines obtained from the cyclization of specific pentenones and nitrosopentenones. Such compounds have been used as electrophiles in organic synthesis, showcasing their utility in creating chiral synthons and engaging in general chemical reactions (Sainsbury, 1991).

Antioxidant Capacity and Biochemical Applications

In the context of antioxidant capacity assays, derivatives of benzoxazines have been explored for their potential to react with radical species, which implies their utility in studying oxidative stress and potentially in designing compounds with antioxidant properties (Ilyasov et al., 2020).

Drug Delivery and Therapeutic Applications

Benzoxazines and their derivatives have been evaluated for their roles in drug delivery systems, particularly for cardiovascular diseases. This review indicates the potential of such compounds in developing delivery systems for various therapeutic agents, emphasizing the importance of the structural motif for biomedical applications (Geldenhuys et al., 2017).

Antimicrobial and Plant Defence Metabolites

Benzoxazinoids, including benzoxazinones and benzoxazolinones, demonstrate the potential of benzoxazine derivatives in plant defense against microbial threats. These compounds' antimicrobial activities have been documented, with synthetic derivatives showing promise as potent antimicrobial agents (de Bruijn et al., 2018).

Synthetic Approaches for Heterocyclic Compounds

The synthetic utilities of related compounds such as o-phenylenediamines for synthesizing benzimidazoles, quinoxalines, and benzodiazepines highlight the versatility of benzoxazine derivatives in creating a wide array of biologically active molecules. This underscores the relevance of such compounds in medicinal chemistry and drug design (Ibrahim, 2011).